N-(2-methoxyethyl)-4-((4-oxo-2-((2-oxo-2-(o-tolylamino)ethyl)thio)quinazolin-3(4H)-yl)methyl)benzamide

• IUPAC Name: N-(2-methoxyethyl)-4-[[2-[2-(2-methylanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]benzamide
• InChI: InChI=1S/C28H28N4O4S/c1-19-7-3-5-9-23(19)30-25(33)18-37-28-31-24-10-6-4-8-22(24)27(35)32(28)17-20-11-13-21(14-12-20)26(34)29-15-16-36-2/h3-14H,15-18H2,1-2H3,(H,29,34)(H,30,33)
• InChI Key: KIRFIYJRRWVUPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=CC=CC=C3C(=O)N2CC4=CC=C(C=C4)C(=O)NCCOC
• Molecular Formula: C28H28N4O4S
• Molecular Weight: 516.6 g/mol
• CAS No.: 1115324-27-0

Description

N-(2-methoxyethyl)-4-((4-oxo-2-((2-oxo-2-(o-tolylamino)ethyl)thio)quinazolin-3(4H)-yl)methyl)benzamide is a useful research compound. Its molecular formula is C28H28N4O4S and its molecular weight is 516.62. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Reactions

• Quinazolinone Derivatives Synthesis : Studies on quinazolinone derivatives, including their synthesis and reactions, have been a significant area of research. For instance, the base-catalyzed cyclization of substituted benzoylamino benzamides to yield quinazolin-4-one and quinazolin-4-thione derivatives has been explored, providing insights into the kinetics and mechanism of these reactions (Hanusek et al., 2002).

Biological Activities and Applications

• Antimicrobial and Antifungal Activities : Novel quinazolinone derivatives have been evaluated for their antimicrobial and antifungal activities, showing promising results against various bacterial and fungal strains. For example, some derivatives demonstrated significant in vitro anti-microbial activity, highlighting the potential of quinazoline-based compounds in developing new antimicrobial agents (Mohamed et al., 2010).

• Anti-inflammatory and Analgesic Properties : The exploration of quinazolinone derivatives for their potential anti-inflammatory and analgesic properties has also been a focus. Research has aimed at designing and synthesizing novel quinazoline derivatives to assess their pharmacological activities, including antimicrobial, analgesic, and anti-inflammatory effects (Dash et al., 2017).

Advanced Applications

• Radioiodination and Biodistribution : The radioiodination and biodistribution of quinazoline derivatives have been studied for potential applications in medical imaging and therapy. Research on the radioiodination of specific quinazoline compounds and their biodistribution in tumor-bearing mice provides a foundation for developing radiopharmaceuticals for targeting tumor cells (Al-Salahi et al., 2018).